Cas no 565193-48-8 (4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde)

• Product Name: 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde
• CAS No: 565193-48-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 3105708
• PubChem ID: 3715202
• Update Time: 2025-08-04

4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2,6-Dimethyl-piperidin-1-yl)-2-oxo-ethoxy]-3-methoxy-benzaldehyde
• 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde

• Inchi： 1S/C17H23NO4/c1-12-5-4-6-13(2)18(12)17(20)11-22-15-8-7-14(10-19)9-16(15)21-3/h7-10,12-13H,4-6,11H2,1-3H3
• InChI Key： USQRXJNEDRBRPG-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(C=O)=CC=1OC)N1C(C)CCCC1C

Additional information on 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde

Professional Introduction to Compound with CAS No 565193-48-8 and Product Name: 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde

The compound identified by the CAS number 565193-48-8 and the product name 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including aldehyde, ether, and piperidine moieties, makes this compound a versatile scaffold for further derivatization and exploration of its pharmacological properties.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde structure is particularly intriguing due to its ability to interact with various targets within the cell. The dimethylpiperidine moiety is known for its role in enhancing the solubility and bioavailability of drug candidates, while the aldehyde group provides a reactive site for further chemical modifications. These features make it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The 2,6-dimethylpiperidine ring is a common pharmacophore in drugs designed to target central nervous system (CNS) receptors. Studies have shown that compounds containing this moiety can exhibit significant effects on neurotransmitter systems, particularly those involving dopamine and serotonin. The 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde molecule may interact with these systems in ways that could lead to novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the 3-methoxybenzaldehyde component of the molecule suggests potential anti-inflammatory properties. Methoxy-substituted benzaldehydes have been studied extensively for their ability to inhibit enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By incorporating this moiety into a more complex structure like 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde, researchers may have developed a molecule that can modulate inflammatory pathways more effectively than simpler analogs.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activity of this compound. Molecular docking studies have been used to predict how 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde might interact with various protein targets. These studies suggest that the compound could bind to receptors and enzymes involved in pain perception, neurotransmission, and immune responses. Such insights are invaluable for guiding experimental efforts aimed at optimizing the pharmacological properties of this molecule.

The synthesis of 4-2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy-3-methoxybenzaldehyde represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the dimethylpiperidine moiety efficiently. Additionally, protecting group strategies have been utilized to ensure that each functional group is modified at the appropriate stage without unwanted side reactions.

In conclusion, the compound with CAS No 565193-48-8 and the product name 4-2-(2,6-Dimethylpiperidin-1-y)-l)-2-oXOeThOXY-O3-MeThOxybENZALDeHyaldehyde holds great promise for future therapeutic applications. Its unique structural features and potential interactions with biological targets make it an exciting candidate for further research. As computational methods continue to improve and synthetic techniques become more refined, compounds like this one are likely to play an increasingly important role in drug discovery and development.